(+)-Catechin Hydrate
Overview
Description
Molecular Structure Analysis
The molecular structure of a hydrate involves a host molecule forming a type of cage-like structure, inside which are trapped smaller guest molecules . This cage is typically formed by hydrogen bonds, creating a very specific and unique structure .
Chemical Reactions Analysis
Hydrates can undergo various chemical reactions, often involving the loss or gain of water. For example, heating a hydrate can often result in the loss of water, forming an anhydrous compound .
Scientific Research Applications
Anti-cytotoxic and Anti-genotoxic Potentials
Catechin hydrate has been identified for its potent anti-cytotoxic and anti-genotoxic capabilities, particularly in combating the toxic effects of cadmium in human peripheral blood lymphocytes. The study highlights the significant cytoprotective role of catechin hydrate, underscoring its potential in mitigating cadmium-induced apoptosis and gene expression alterations associated with apoptosis (Alshatwi et al., 2014).
Nanoparticle-based Delivery System
Research indicates the potential of catechin hydrate in forming nanoparticle-based formulations, enhancing its therapeutic action for central nervous system disorders by overcoming limitations related to oral bioavailability, stability, and intestinal absorption. These catechin hydrate nanoparticles have been shown to exhibit sustained antioxidant activity and negligible cytotoxicity, paving the way for novel therapeutic applications (Kaur et al., 2017).
Enhancing Drug Bioavailability
The formulation of catechin hydrate into chitosan-tethered liposomes (chitosomes) has been explored to enhance its oral bioavailability, demonstrating significant improvements in pharmacokinetic parameters. This approach signifies a promising strategy to augment the oral efficacy of catechin hydrate while reducing the dose and potential side effects (Ezzat et al., 2019).
Applications in Electrochemical Sensors
Catechin hydrate has been utilized in the modification of electrodes for the detection of biomolecules like dopamine, showcasing its role in electrochemical sensing applications. This research illuminates the potential of catechin hydrate in the development of biosensors, particularly for the accurate detection of dopamine in the presence of interfering substances (Salimi et al., 2004).
Antimicrobial and Biocorrosion Inhibitor
Studies have demonstrated the effectiveness of catechin hydrate as an eco-friendly biocorrosion inhibitor and antimicrobial agent against biofilms formed by Pseudomonas aeruginosa. This property is crucial in various industrial applications, including protecting stainless steel surfaces from microbial-induced corrosion (Lekbach et al., 2019).
Safety and Hazards
The safety and hazards associated with a hydrate will depend on its specific chemical composition. Some hydrates can pose significant hazards, such as the potential to plug piping, instrument connections, valves, and other equipment, which can cause process upsets that may be hazardous . It’s always important to refer to the specific safety data sheet for any chemical substance .
Future Directions
Mechanism of Action
Target of Action
It’s known that catechins, a class of polyphenols, interact with a variety of molecular targets, including enzymes, receptors, and signaling pathways .
Mode of Action
The exact mode of action of (+)-Catechin Hydrate is not well-defined. Catechins are known to interact with their targets, leading to changes in cellular processes. They can modulate enzyme activity, receptor signaling, and gene expression
Biochemical Pathways
Catechins are known to influence several pathways, including those involved in inflammation, oxidative stress, and cell signaling . The specific pathways affected by this compound require further investigation.
Pharmacokinetics
Generally, catechins are absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in urine
Result of Action
Catechins are known to exert antioxidant, anti-inflammatory, and anticancer effects at the molecular and cellular levels . The specific effects of this compound remain to be elucidated.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and light exposure can affect the stability and activity of catechins . Additionally, the presence of other compounds can influence the bioavailability and efficacy of catechins .
Biochemical Analysis
Biochemical Properties
In biochemical reactions, (+)-Catechin Hydrate interacts with various enzymes, proteins, and other biomolecules. It is known to have antioxidant properties, meaning it can neutralize harmful free radicals in the body . This interaction involves the donation of electrons from the this compound molecule to the free radicals, neutralizing them and preventing them from causing cellular damage .
Cellular Effects
This compound has several effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For instance, this compound has been shown to inhibit the expression of certain genes involved in inflammation, thereby reducing inflammatory responses .
Molecular Mechanism
The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For example, this compound can bind to proteins involved in inflammation, inhibiting their activity and thereby reducing inflammation . It can also modulate gene expression by interacting with transcription factors, proteins that control which genes are turned on or off in the genome .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies. For instance, this compound has been shown to have stable antioxidant activity over time, providing long-term protection against oxidative stress .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. Lower doses of this compound have been shown to have beneficial effects, such as reducing inflammation and oxidative stress . At high doses, this compound may have toxic or adverse effects .
Metabolic Pathways
This compound is involved in various metabolic pathways. It can interact with enzymes or cofactors, and can also affect metabolic flux or metabolite levels . For example, this compound can modulate the activity of enzymes involved in the metabolism of other antioxidants, enhancing the body’s overall antioxidant capacity .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It can interact with transporters or binding proteins, and can also affect its localization or accumulation . For instance, this compound can be transported into cells via specific transport proteins, where it can exert its antioxidant effects .
Subcellular Localization
The subcellular localization of this compound can affect its activity or function. It can be directed to specific compartments or organelles by targeting signals or post-translational modifications . For example, this compound can localize to the mitochondria, where it can protect against oxidative damage .
Properties
IUPAC Name |
(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O6.H2O/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7;/h1-5,13,15-20H,6H2;1H2/t13-,15+;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFUMQWOJBVNKLR-NQQJLSKUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801007988 | |
Record name | (+)-Catechin monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801007988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88191-48-4, 225937-10-0 | |
Record name | (+)-Catechin hydrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88191-48-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, monohydrate, (2R-trans)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0088191484 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (+)-Catechin monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801007988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cianidanol hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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